Cas no 1805323-55-0 (3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine
• CAS No: 1805323-55-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4847781
• Update Time: 2025-06-13

3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H8F3NO/c1-13-5-2-6(8(10)11)7(3-9)12-4-5/h2,4,8H,3H2,1H3
• InChI Key： MFCYPIGMOUWUAO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CF)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine (CAS No. 1805323-55-0)

3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine (CAS No. 1805323-55-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluoromethyl and fluoromethyl groups enhance its metabolic stability and bioavailability, making it a promising candidate for drug discovery and crop protection applications. Researchers are increasingly exploring its potential as a bioactive scaffold in the development of novel therapeutics and sustainable agrochemicals.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine aligns with the broader trend of leveraging halogenated heterocycles to address challenges in medicinal chemistry. Its methoxy group further contributes to its versatility, enabling interactions with biological targets such as enzymes and receptors. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its electronic effects and lipophilicity are critical for optimizing molecular designs.

In agrochemical applications, 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine is studied for its potential as a pesticide intermediate. The fluorine atoms in its structure improve its resistance to degradation, a key factor in developing long-lasting crop protection solutions. With the global push toward sustainable farming, this compound's role in reducing environmental impact while maintaining efficacy is a hot topic among researchers and industry professionals.

From a synthetic chemistry perspective, the preparation of CAS No. 1805323-55-0 involves multi-step reactions, including fluorination and pyridine ring functionalization. Recent advancements in catalytic fluorination techniques have streamlined its production, addressing earlier challenges related to yield and purity. These innovations are particularly relevant to laboratories focusing on high-throughput screening and green chemistry principles.

The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, are frequently analyzed in computational chemistry studies. Tools like molecular docking and QSAR modeling help predict its behavior in biological systems, accelerating its adoption in precision medicine and targeted drug delivery. These aspects resonate with the increasing demand for AI-driven drug discovery and personalized therapeutics.

As regulatory agencies emphasize safer chemical alternatives, 3-(Difluoromethyl)-2-(fluoromethyl)-5-methoxypyridine is also evaluated for its toxicological profile and environmental fate. Studies on its degradation pathways and ecotoxicity are essential for ensuring compliance with global standards like REACH and EPA guidelines. This aligns with the industry's shift toward transparent chemical risk assessment.

In summary, CAS No. 1805323-55-0 represents a cutting-edge example of how fluorine chemistry can drive innovation across multiple sectors. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the compound's adaptability and relevance in solving modern scientific challenges. Ongoing research will likely uncover further opportunities for this high-value pyridine derivative.